(Z)-4,4,5,5-Tetramethyl-2-(1-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane

• Molecular Formula: C15H21BO2
• Molecular Weight: 244.14 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-[(Z)-1-phenylprop-1-enyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H21BO2/c1-6-13(12-10-8-7-9-11-12)16-17-14(2,3)15(4,5)18-16/h6-11H,1-5H3/b13-6+
• InChI Key: IGBUJPMHVRPEGY-AWNIVKPZSA-N
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C(=C/C)/C2=CC=CC=C2
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C(=CC)C2=CC=CC=C2

Description

(Z)-4,4,5,5-Tetramethyl-2-(1-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane is an alkenyl pinacol boronate ester characterized by a stereodefined (Z)-configured propenyl group attached to a phenyl substituent. This compound is synthesized via zinc-catalyzed hydroboration of terminal alkynes, as demonstrated by Mandal et al., yielding the (Z)-isomer with high stereoselectivity . The pinacol boronate group confers stability and utility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, where it acts as a versatile boron reagent . Key spectral data include GC-MS (m/z 223 [M-CH₃]⁺) and NMR profiles consistent with the (Z)-configuration of the alkenyl moiety .

Comparison with Similar Compounds

(Z)-4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane (3b)

• Structure : Features a styryl (C₆H₅-CH=CH) group instead of 1-phenylpropenyl.
• Synthesis : Prepared via hydroboration/protodeboronation of alkynyl pinacolboronates using dicyclohexylborane, yielding the (Z)-isomer exclusively .

(E)-4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane (8a)

• Stereochemistry : The (E)-isomer is synthesized via thermal reaction of phenylacetylene with pinacolborane at 100°C for 3 days .
• Reactivity : (E)-isomers exhibit distinct regioselectivity in cross-couplings due to steric and electronic differences compared to (Z)-isomers .

4,4,5,5-Tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane

• Structure : Contains a phenylacetylene group (C≡C-Ph) instead of an alkenyl substituent.
• Applications : Primarily used in alkyne hydroboration reactions to generate trisubstituted alkenyl boronates .
• Stability : Less stable than alkenyl derivatives due to the reactive ethynyl group .

Stability and Reactivity

• Electronic Effects : Electron-withdrawing substituents (e.g., trifluoromethyl in ) enhance electrophilicity at the boron center, accelerating transmetalation in cross-couplings .
• Steric Effects : Bulky groups like 1-phenylpropenyl (22c) reduce hydrolysis rates compared to simpler alkenyl derivatives (e.g., styryl analogs) .
• Comparative Stability: Aryl boronates (e.g., 2-(4-iodophenyl)-pinacol boronate) exhibit superior air and moisture stability compared to alkenyl derivatives due to reduced boron electrophilicity . Fluorinated alkenyl boronates (e.g., nonafluoro derivatives in ) show enhanced thermal stability but lower reactivity in cross-couplings .

Q & A

Q. What are the optimized synthetic routes for preparing (Z)-4,4,5,5-tetramethyl-2-(1-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane, and how is stereoselectivity achieved?

The compound is synthesized via hydroboration of alkynyl pinacolboronates. For example, dicyclohexylborane reacts with 4,4,5,5-tetramethyl-2-(phenylethynyl)-1,3,2-dioxaborolane under inert conditions to yield the Z-alkenylboronate with high stereoselectivity . Zinc-catalyzed hydroboration of terminal alkynes also provides stereocontrol, as seen in the preparation of (Z)-isomers via GC-MS and NMR analysis .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

Key methods include:

• GC-MS : To verify molecular weight (e.g., m/z 223 (M-CH3)+ for fragmentation patterns) .
• NMR Spectroscopy : ¹H and ¹³C NMR for stereochemical assignment and detection of quadrupolar broadening in boron-attached carbons .
• X-ray crystallography (if applicable) for absolute configuration determination.

Q. How does the dioxaborolane group influence reactivity in Suzuki-Miyaura cross-couplings?

The pinacol boronate ester enhances stability and facilitates transmetalation in palladium-catalyzed reactions. For example, coupling with aryl halides using anhydrous potassium carbonate at 100°C achieves high yields in biaryl synthesis .

Advanced Research Questions

Q. What experimental strategies address contradictions in NMR data for boron-containing compounds?

Quadrupolar broadening of boron-attached carbons often obscures signals. To mitigate this:

• Use ¹¹B-decoupled NMR or alternative nuclei (e.g., ¹H-¹³C HSQC) for indirect detection .
• Validate results with complementary techniques like IR spectroscopy or X-ray analysis .

Q. How do structural modifications (e.g., substituents on the phenyl ring) alter reactivity and stability?

Comparative studies show that electron-withdrawing groups (e.g., nitro) on the phenyl ring reduce boronate stability but enhance electrophilicity in cross-couplings. Conversely, bulky substituents like tetramethyl groups improve steric protection of the boron center . For example, nitro-substituted analogs require lower temperatures to prevent protodeboronation .

Q. What mechanistic insights explain the high efficiency of this compound in radical-polar crossover reactions?

The boron center acts as a radical acceptor, enabling tandem radical addition and polar trapping. For instance, in reactions with dienylboronates, the Z-configuration of the alkenylboronate directs regioselective radical addition, followed by protodeboronation to yield functionalized allylic alcohols .

Q. How can reaction conditions be optimized to mitigate competing protodeboronation during cross-coupling?

• Temperature control : Lower reaction temperatures (e.g., 60–80°C) reduce protodeboronation side reactions .
• Catalyst tuning : Use Pd(OAc)₂ with electron-rich ligands (e.g., SPhos) to accelerate transmetalation .
• Additives : Anhydrous potassium carbonate or CsF improves boronate activation while minimizing hydrolysis .

Methodological Considerations

Q. What protocols ensure safe handling and storage of this moisture-sensitive compound?

• Store under inert gas (Ar/N₂) at –20°C to prevent hydrolysis.
• Use anhydrous solvents (e.g., THF, DMF) and rigorously dry glassware .
• Monitor purity via TLC or HPLC before critical reactions .

Q. How does solvent choice impact the compound’s reactivity in catalytic cycles?

Polar aprotic solvents (e.g., DMF, DMSO) stabilize intermediates in Suzuki couplings but may promote side reactions. Non-polar solvents (e.g., toluene) favor sterically controlled pathways, as seen in hydroboration protocols .